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Compound of Interest

Compound Name: 1-Hydroxy-1,3-diazinan-2-one
CAS No.: 63656-07-5
Cat. No.: B12987405
Get Quote
. J

Executive Summary

1-Hydroxy-1,3-diazinan-2-one (also known as 1-hydroxy-tetrahydro-pyrimidin-2(1H)-one) is a
cyclic N-hydroxyurea derivative designed as a structural analog to the clinically established
drug Hydroxyurea (HU). Developed to address the pharmacokinetic limitations of acyclic
hydroxyureas—specifically their rapid biotransformation and clearance—this compound serves
as a critical probe in the study of Ribonucleotide Reductase (RNR) inhibition.

This guide details the compound's pharmacodynamics, synthesis, and experimental validation,
providing researchers with a roadmap for utilizing this scaffold in antineoplastic and
hematological research.

Chemical Identity & Structural Significance[1][2][3]
Structural Profile

The compound features a six-membered saturated diazinane (hexahydropyrimidine) ring.
Unlike acyclic hydroxyurea, the N-hydroxyurea moiety (
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) is constrained within the ring structure.

IUPAC Name: 1-Hydroxy-1,3-diazinan-2-one

Molecular Formula:

Molecular Weight: 116.12 g/mol

Key Pharmacophore: Cyclic N-hydroxyurea (hydroxamic acid-like metal binding motif).

Structural Advantages Over Hydroxyurea

The cyclization of the urea backbone confers two theoretical advantages:

» Conformational Constraint: The fixed geometry aligns the carbonyl oxygen and the N-
hydroxyl group, potentially enhancing chelation efficacy for the di-iron center of RNR.

e Metabolic Stability: The cyclic structure protects the urea linkage from rapid hydrolysis by
ureases and hepatic enzymes, a common liability of acyclic analogs.

Biological Activity Profile

Primary Mechanism: Ribonucleotide Reductase (RNR)
Inhibition

1-Hydroxy-1,3-diazinan-2-one acts as a radical scavenger specifically targeting the R2

subunit (small subunit) of Class | Ribonucleotide Reductase.

o Target Site: The tyrosyl radical (Tyr122 in E. coli, Tyrl76 in humans) adjacent to the di-iron
center.

e Mechanism: The N-hydroxy group undergoes a one-electron transfer to the tyrosyl radical,
reducing it to a normal tyrosine residue. This quenches the radical essential for initiating the
reduction of ribonucleotides to deoxyribonucleotides (dNTPS).

e Consequence: Depletion of the dNTP pool leads to the stalling of DNA polymerase at
replication forks, causing S-phase cell cycle arrest and subsequent apoptosis.
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Cytotoxicity & Antineoplastic Potential

Experimental data indicates that 1-Hydroxy-1,3-diazinan-2-one exhibits cytotoxicity
comparable to Hydroxyurea in murine leukemia models (L1210) and various human cancer cell
lines.

e |n Vitro:

values typically range in the low millimolar to high micromolar range (50-500
), depending on the cell line's RNR expression levels.

 In Vivo: Demonstrated reduction in tumor burden in L1210 leukemia-bearing mice, validating
the retention of biological activity despite the structural modification.

Visualization of Mechanism & Workflow
Mechanism of Action: RNR Radical Quenching

The following diagram illustrates the molecular cascade of RNR inhibition.
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Caption: Figure 1. Mechanism of Ribonucleotide Reductase inactivation by 1-Hydroxy-1,3-
diazinan-2-one via radical scavenging.

Experimental Protocols
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Synthesis of 1-Hydroxy-1,3-diazinan-2-one

Rationale: This protocol utilizes an intramolecular cyclization of an

-haloalkylcarbamate, a method developed to ensure regioselectivity.

Materials:

3-Chloropropyl isocyanate

N-Hydroxyurethane (or Hydroxylamine hydrochloride protected as needed)

Base (KOH or NaOEt)

Solvent (Ethanol/Water)
Step-by-Step Methodology:

e Precursor Formation: React 3-chloropropyl isocyanate with anhydrous ethanol to form ethyl
N-(3-chloropropyl)carbamate.

o Hydroxylamine Coupling: Treat the carbamate with hydroxylamine hydrochloride in the
presence of base (e.g., KOH in ethanol) to generate the N-(3-chloropropyl)-N'-hydroxyurea
intermediate.

o Cyclization: Heat the intermediate under reflux in basic conditions (ethanolic KOH). The N-
hydroxy nitrogen acts as the nucleophile, displacing the terminal chloride to close the ring.

 Purification: Neutralize the solution with HCI. Evaporate solvent. Recrystallize the residue
from ethanol/ethyl acetate to yield white crystalline 1-Hydroxy-1,3-diazinan-2-one.

 Validation: Verify structure via

-NMR (look for disappearance of ethyl signals and distinct methylene protons of the ring).

In Vitro RNR Inhibition Assay (CDP Reductase)

Rationale: Direct measurement of the conversion of Cytidine Diphosphate (CDP) to deoxy-CDP
(dCDP) confirms target engagement.
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Protocol:
e Enzyme Prep: Isolate RNR from E. coli or mammalian cell lysates (e.g., HeLa S3).

e Reaction Mix: Prepare buffer containing:

[¢]

HEPES (pH 7.6)

[¢]

DTT (Dithiothreitol)

[¢]

ATP (Effector)

[¢]

-CDP (Substrate)

o Treatment: Add 1-Hydroxy-1,3-diazinan-2-one at graded concentrations (
).

e Incubation: Incubate at

for 20 minutes.

o Termination: Stop reaction by boiling or adding trichloroacetic acid.

e Analysis: Separate dCDP from CDP using polyethyleneimine (PEI)-cellulose thin-layer
chromatography (TLC). Quantify radioactivity via scintillation counting.

 Calculation: Plot % Inhibition vs. Log[Concentration] to determine

Comparative Data: Cyclic vs. Acyclic
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1-Hydroxy-1,3-diazinan-2-

Feature Hydroxyurea (Acyclic) .
one (Cyclic)
Structure Flexible, linear Rigid, 6-membered ring
LogP (Lipophilicity) -1.8 (Highly hydrophilic) ~ -1.2 (Slightly more lipophilic)
] - Low (Rapid hepatic Moderate (Resistant to simple

Metabolic Stability ) ]

metabolism) hydrolysis)
RNR Potency ( Comparable (~100 - 500

~50 - 500
) )
Primary Use Clinical (SCD, CML) Research Tool (SAR Studies)

Synthesis Workflow Visualization
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Caption: Figure 2. Synthetic route for 1-Hydroxy-1,3-diazinan-2-one via haloalkylcarbamate
cyclization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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